Cas no 1804836-83-6 (4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804836-83-6
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833103
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-7(10)5-4(17-8(11,12)13)1-14-3(2-15)6(5)16/h1-2,7,16H
• InChI Key： KXQQKPOKPQBMRX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=O)=NC=C1OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804836-83-6)

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde, identified by its CAS number 1804836-83-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, along with hydroxyl and aldehyde functionalities, endows this molecule with unique chemical properties that make it a promising candidate for various therapeutic applications.

The structural features of 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde contribute to its potential as a key intermediate in the synthesis of biologically active molecules. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Similarly, the trifluoromethoxy group is known for its electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with enzymes or receptors.

The hydroxy and aldehyde functional groups provide additional versatility for further chemical modifications. The aldehyde moiety, in particular, serves as a reactive site for condensation reactions, allowing for the facile synthesis of more complex structures such as Schiff bases or heterocyclic derivatives. These modifications are often employed in medicinal chemistry to explore new pharmacological activities or to optimize existing ones.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated pyridines in drug discovery. Studies have demonstrated that the introduction of fluorine atoms can lead to subtle but critical changes in molecular shape, polarity, and electronic distribution, all of which are essential for achieving high binding affinity and selectivity. In particular, the combination of difluoromethyl, trifluoromethoxy, and hydroxyl groups in 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde creates a molecular scaffold that is well-suited for interactions with biological targets such as enzymes and receptors.

In the context of current research, this compound has been explored as a potential precursor in the development of novel therapeutic agents. For instance, fluorinated pyridines have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The unique structural motifs present in 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde align well with these therapeutic areas, making it an attractive candidate for further investigation.

One particularly intriguing application lies in its potential use as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the reactivity of the aldehyde group and the presence of fluorinated substituents, researchers can design molecules that specifically target dysregulated kinases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases while maintaining high selectivity against others.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic properties of a drug candidate by affecting its solubility, permeability across biological membranes (lipophilicity), and metabolic stability. The strategic placement of fluorine atoms can also enhance binding interactions by modulating electronic distributions at key binding sites. In 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde, these effects are compounded by the presence of multiple fluorinated groups, making it a particularly interesting molecule for drug development.

Furthermore, recent studies have begun to explore the impact of fluorine substitution on ligand efficiency—a measure that balances potency with molecular complexity. It has been observed that certain fluorinated pyridines can achieve high potency with relatively simple structures, making them ideal candidates for rapid optimization through structure-activity relationship (SAR) studies. The compound under discussion fits this criterion well, offering a balance between structural complexity and biological activity.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde presents an interesting challenge due to its multiple functional groups. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and protecting group strategies have all contributed to the growing toolkit available for constructing complex fluorinated heterocycles.

In conclusion,4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804836-83-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—particularly the combination of difluoromethyl, trifluoromethoxy, hydroxyl, and aldehyde functionalities—make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,4-(Difluoromethyl)-3-hydroxy-5-(trifloro)methoxy-pyridine-2-carboxaldehyde is poised to play an important role in shaping future treatments.